Cas no 125326-08-1 ((S)-form-Androbine)
(S)-form-Androbine structure
Product Name:(S)-form-Androbine
CAS No:125326-08-1
MF:C21H25NO5
MW:371.426906347275
CID:2029768
Update Time:2025-04-21
(S)-form-Androbine Chemical and Physical Properties
Names and Identifiers
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- (S)-form-Androbine
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- Inchi: 1S/C21H25NO5/c1-22-8-7-12-10-14(23)19(25-2)18-16(12)13(22)6-5-11-9-15(24)20(26-3)21(27-4)17(11)18/h9-10,13,23-24H,5-8H2,1-4H3
- InChI Key: UPDCPGFCIDXGDU-UHFFFAOYSA-N
- SMILES: COC1C(OC)=C2C(CCC3C4=C(C=C(C(=C42)OC)O)CCN3C)=CC=1O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- XLogP3: 1.445
(S)-form-Androbine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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